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Basic Properties and Solubility

GSK-LSD1 is typically supplied as a dihydrochloride salt. The table below summarizes its key physical and

chemical properties for practical laboratory use.

Property Description / Value Condition / Note

Appearance White to light yellow solid powder
[1] [2]

Molecular
Weight

289.24 g/mol [3] [4] [2] For the dihydrochloride salt

Solubility
(DMSO)

≥ 57 mg/mL (~197 mM) [4] [1] Stock solution concentration; hygroscopic
DMSO may lower solubility [2].

Solubility
(Water)

20 mg/mL (clear solution) [5], 57
mg/mL [4]

Storage
(Powder)

-20°C (3 years) or 4°C (2 years)
[1]; -20°C (powder) [3]

Keep container tightly sealed in a cool, well-
ventilated area [3].
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Proper storage is critical for maintaining the compound's integrity, especially after preparing stock solutions.

Form Condition Recommended Storage

Powder Long-term (unopened) -20°C, sealed, dry environment [3] [1]

Aqueous Solution Short-term 2-8°C [5] (Specific duration not stated)

DMSO Stock Solution Aliquots -80°C (6 months) or -20°C (1 month) [1] [2]

In Vivo Formulations Freshly prepared Use immediately; do not store [4] [1]

Handling Precautions: GSK-LSD1 is harmful if swallowed (H302) and requires the use of safety

goggles, gloves, and impervious clothing [3]. Avoid dust formation and always work in a well-
ventilated area, such as a fume hood [3].

Experimental Protocols and Applications

Preparing Stock Solutions for In Vitro Use

For cellular assays, dissolving GSK-LSD1 in DMSO is the standard method.

Calculation: To prepare a 10 mM solution, dilute 2.89 mg of GSK-LSD1 dihydrochloride in 1 mL of
anhydrous DMSO [2].

Dissolution: Allow the solution to warm to room temperature and mix thoroughly by vortexing to
ensure complete dissolution.

Aliquoting: Dispense the stock solution into small, single-use aliquots to minimize freeze-thaw
cycles.

Storage: Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month [1] [2].

Preparing Formulations for In Vivo Studies

The following formulation has been validated for in vivo administration and yields a clear solution at 2.85

mg/mL [4].
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Solvent A: 50 μL of a 57 mg/mL DMSO stock solution.

Solvent B: 400 μL of PEG300. Add Solvent A to B and mix evenly.
Solvent C: 50 μL of Tween-80. Add to the mixture and mix evenly.

Dilution: Add 500 μL of distilled water to reach a final volume of 1 mL. > Note: This formulation
should be prepared fresh and used immediately for optimal results [4] [1].

Key Experimental Notes

Stability: GSK-LSD1 has shown excellent chemical stability in aqueous buffer at 37°C, with >90% of

the parent compound remaining after 6 days [6].
Cellular Thermal Shift Assay (CETSA): In A549 cells, a concentration of 10 µM with a 1-hour pre-
incubation has been used to demonstrate target engagement by stabilizing the LSD1 protein [4].
Cell Differentiation Assays: In THP-1 cells, a concentration of 4 µM incubated for 3 days was

effective in inhibiting LSD1 and inducing CD86 expression [4].

Essential Considerations for Researchers

Critical Storage Tip: The product's datasheet emphasizes protecting it from moisture [1]. Always
equilibrate the vial to room temperature in a desiccator before opening to prevent water

condensation, which can degrade the compound and reduce its effective concentration.
Stability vs. Tool Compounds: While GSK-LSD1 itself is stable, a 2021 study highlighted that other

commonly used LSD1 tool compounds (like SP-2509 and seclidemstat) can exhibit poor stability in
aqueous conditions due to their hydrazine or acylhydrazone functional groups [6]. GSK-LSD1's

stability makes it a more reliable choice for long-term experiments.
Beyond Enzymatic Inhibition: Research indicates that LSD1 also has a crucial scaffolding function

in protein complexes, which can control processes like DNA methylation independently of its
demethylase activity [7]. This dual role should be considered when interpreting experimental results

involving LSD1 inhibition.

The following diagram illustrates the core workflow for handling GSK-LSD1 and its primary applications in

a research setting:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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